Cas no 1695455-61-8 (5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-
• CAS No: 1695455-61-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5274908
• Update Time: 2025-10-21

5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-

• Inchi： 1S/C12H16N2O2/c1-4-9-7(11(15)16)6-13-10(14-9)8-5-12(8,2)3/h6,8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： MNMPEKPPKMKPSH-UHFFFAOYSA-N
• SMILES： C1(C2CC2(C)C)=NC=C(C(O)=O)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- (CAS No. 1695455-61-8)

5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- (CAS No. 1695455-61-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and medicinal chemistry. The presence of a pyrimidine core, combined with substituents such as 2,2-dimethylcyclopropyl and ethyl groups, endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- features a pyrimidine ring system, which is a common motif in many biologically active molecules. Pyrimidine derivatives are well-known for their role in nucleic acid bases and have been extensively studied for their pharmacological properties. The specific arrangement of the substituents on the pyrimidine ring contributes to the compound's reactivity and potential biological activity. In particular, the 2-(2,2-dimethylcyclopropyl) group introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations are commonly employed to construct the desired molecular framework. The ability to synthesize 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- highlights the progress in synthetic methodologies and underscores its importance as a building block in medicinal chemistry.

The pharmacological potential of this compound has been explored in several studies aimed at identifying novel therapeutic agents. The pyrimidine core is known to exhibit various biological activities, including antiviral, anticancer, and anti-inflammatory effects. The introduction of specific substituents can modulate these activities and lead to the discovery of new drugs with improved efficacy and selectivity. For instance, studies have shown that pyrimidine derivatives can interact with enzymes and receptors involved in disease pathways, making them promising candidates for drug development.

In particular, the 4-ethyl group in the molecule may play a crucial role in determining its binding affinity to biological targets. Ethyl groups are commonly found in biologically active compounds due to their ability to enhance solubility and improve pharmacokinetic properties. By optimizing the position and nature of ethyl groups on the pyrimidine ring, researchers can fine-tune the pharmacological profile of 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-, potentially leading to more effective therapeutic interventions.

The steric bulk provided by the 2-(2,2-dimethylcyclopropyl) group also contributes to the compound's unique properties. This bulky substituent can influence how the molecule interacts with biological targets by creating steric barriers that prevent non-specific binding. Such features are particularly important in drug design, where selectivity is crucial for minimizing side effects. By incorporating such structural elements into drug candidates like 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl-, researchers can develop molecules that are both potent and selective.

The synthesis and characterization of this compound have also contributed to our understanding of pyrimidine chemistry. Pyrimidine derivatives are a vast class of compounds with diverse applications in pharmaceuticals, agrochemicals, and materials science. The study of compounds like 5-Pyrimidinecarboxylic acid, 2-(2,2-dimethylcyclopropyl)-4-ethyl- provides insights into how structural modifications can affect biological activity and helps guide future drug discovery efforts.

In conclusion, 5-Pyrimidinecarboxylic acid (CAS No. 1695455-61-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it a valuable scaffold for developing novel therapeutic agents. The progress in synthetic methodologies has made this compound more accessible for research purposes, enabling further exploration of its pharmacological properties. As our understanding of pyrimidine chemistry continues to grow, compounds like this will play an increasingly important role in drug discovery and development.